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Compound of Interest
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Cat. No.: B11930747 Get Quote

For Immediate Release

Researchers and laboratory personnel now have access to a comprehensive guide on the

proper disposal procedures for ZINC194100678, also known by its IUPAC name, Sodium zinc

N,N-bis(carboxymethyl)glycinate. Due to the potential hazards associated with this compound,

adherence to strict disposal protocols is crucial to ensure personnel safety and environmental

protection.

ZINC194100678 is a chemical compound that requires careful handling. While a specific Safety

Data Sheet (SDS) for ZINC194100678 is not readily available, data from structurally similar

compounds, such as zinc glycinate and nitrilotriacetic acid (NTA), indicate potential health and

environmental hazards. This guide synthesizes available information to provide a clear and

actionable disposal plan.

Hazard Profile and Safety Recommendations
Based on data from related compounds, ZINC194100678 should be treated as a substance

that is harmful if swallowed and capable of causing serious eye damage.[1][2][3][4][5]

Furthermore, the presence of zinc indicates that the compound is likely very toxic to aquatic life

with long-lasting effects.[1][3] Some related compounds are also suspected of causing cancer.

[2][6]

Personal Protective Equipment (PPE) is mandatory when handling ZINC194100678. This

includes, but is not limited to:
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Safety goggles or a face shield

Chemical-resistant gloves

A lab coat or other protective clothing

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or aerosols.

Quantitative Data Summary
For quick reference, the following table summarizes key hazard information extrapolated from

related compounds.

Hazard
Classification

Description
Primary Route of
Exposure

Associated Risks

Acute Oral Toxicity
Harmful if swallowed.

[1][2][3][4]
Ingestion

Nausea, vomiting, and

potential for more

severe internal

damage.

Serious Eye Damage
Causes serious eye

damage.[1][2][3][4][5]
Eyes

Irreversible eye

damage, pain, and

potential loss of

vision.

Aquatic Toxicity

Very toxic to aquatic

life with long-lasting

effects.[1][3]

Environmental

Release

Harm to aquatic

ecosystems and

organisms.

Potential Carcinogen
Suspected of causing

cancer.[2][6]

Inhalation, Ingestion,

Skin Contact

Increased risk of

cancer with repeated

or significant

exposure.

Step-by-Step Disposal Protocol
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The following procedure outlines the recommended steps for the safe disposal of

ZINC194100678 waste.

Segregation: All waste containing ZINC194100678, including unused product, contaminated

labware (e.g., pipette tips, vials), and contaminated PPE, must be segregated from general

laboratory waste.

Waste Collection:

Solid Waste: Collect solid waste in a clearly labeled, sealed, and chemical-resistant

container. The label should include the chemical name ("ZINC194100678" or "Sodium zinc

N,N-bis(carboxymethyl)glycinate"), the hazard symbols (e.g., corrosive, health hazard,

environmental hazard), and the date of accumulation.

Aqueous Solutions: Collect aqueous waste in a separate, clearly labeled, and sealed

container. Do not mix with other chemical waste streams unless compatibility has been

confirmed. The pH of the solution should be neutralized if it is acidic or basic, taking care

to avoid any exothermic reactions.

Storage: Store the sealed waste containers in a designated hazardous waste accumulation

area. This area should be secure, well-ventilated, and away from incompatible materials.

Professional Disposal: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. Provide them with all available information on the chemical's properties

and potential hazards. Under no circumstances should ZINC194100678 waste be disposed

of down the drain or in regular trash.

Experimental Workflow for Disposal
The logical flow for the proper disposal of ZINC194100678 is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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